Cas no 1260790-15-5 (4,6-Dichloro-5-(chloromethyl)pyrimidine)

• Product Name: 4,6-Dichloro-5-(chloromethyl)pyrimidine
• CAS No: 1260790-15-5
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• CID: 5793085
• PubChem ID: 129917085
• Update Time: 2025-10-29

4,6-Dichloro-5-(chloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1260790-15-5
• 4,6-Dichloro-5-(chloromethyl)pyrimidine
• SCHEMBL24583151
• EN300-1985894
• Pyrimidine, 4,6-dichloro-5-(chloromethyl)-

• Inchi： 1S/C5H3Cl3N2/c6-1-3-4(7)9-2-10-5(3)8/h2H,1H2
• InChI Key： CYVVUMDEFKMQGA-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=CN=C1Cl)Cl

Computed Properties

• Exact Mass: 195.936181g/mol
• Monoisotopic Mass: 195.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 289.7±35.0 °C(Predicted)
• pka: -4.88±0.26(Predicted)

Additional information on 4,6-Dichloro-5-(chloromethyl)pyrimidine

Comprehensive Overview of 4,6-Dichloro-5-(chloromethyl)pyrimidine (CAS No. 1260790-15-5): Properties, Applications, and Industry Insights

4,6-Dichloro-5-(chloromethyl)pyrimidine (CAS No. 1260790-15-5) is a halogenated pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, often abbreviated as DCP in industrial contexts, features a reactive chloromethyl group that enables diverse functionalization, making it a versatile intermediate for synthetic chemistry. Its molecular structure (C₅H₃Cl₃N₂) and high purity standards (>98%) are critical for applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

Recent trends highlight growing interest in pyrimidine-based compounds due to their role in designing targeted therapies for diseases like cancer and autoimmune disorders. Researchers frequently search for "4,6-Dichloro-5-(chloromethyl)pyrimidine synthesis" or "CAS 1260790-15-5 suppliers," reflecting demand for scalable and cost-effective production methods. The compound’s chloro-substituted pyrimidine core also aligns with green chemistry initiatives, as it facilitates atom-efficient reactions—a topic gaining traction in sustainable pharmaceutical manufacturing.

From a technical perspective, 4,6-Dichloro-5-(chloromethyl)pyrimidine exhibits stability under inert conditions but requires careful handling due to its moisture sensitivity. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). Its melting point (72–75°C) and solubility in organic solvents (e.g., DCM, THF) are frequently documented in material safety data sheets (MSDS), addressing common queries from laboratory personnel.

The agrochemical sector leverages this compound as a precursor for herbicides and plant growth regulators. Patent analyses reveal innovations combining DCP with heterocyclic scaffolds to enhance bioactivity—a strategy aligned with the industry’s focus on crop yield optimization. SEO data indicates rising searches for "4,6-Dichloro-5-(chloromethyl)pyrimidine derivatives" and "CAS 1260790-15-5 price," underscoring its commercial importance.

Emerging applications include material science, where halogenated pyrimidines contribute to organic electronics and polymer modifiers. This interdisciplinary potential positions CAS 1260790-15-5 as a compound of interest for R&D teams exploring advanced functional materials. Regulatory databases confirm its approval for research use in major markets, though users should verify regional compliance.

In summary, 4,6-Dichloro-5-(chloromethyl)pyrimidine bridges multiple scientific domains, driven by its structural adaptability and industrial utility. As synthetic methodologies evolve, this compound is poised to remain pivotal in addressing challenges across life sciences and chemical innovation.